![molecular formula C10H10BrN3O2S2 B2499410 5-((5-Bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine CAS No. 2034265-58-0](/img/structure/B2499410.png)
5-((5-Bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Heterocyclic Fused Compounds Synthesis : Compounds with structures similar to "5-((5-Bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine" have been synthesized through various methods. For example, heterocyclic sulfones, including pyrazole fused analogues, were prepared from dihydrothiophene S,S-dioxides by cycloaddition reactions, showcasing the versatility of sulfones in synthesizing complex heterocyclic frameworks (Chaloner et al., 1992).
Applications in Material Science
- Photovoltaic Devices : Thieno[3,4-b]pyrazine-based and 2,1,3-benzothiadiazole-based donor−acceptor copolymers synthesized for application in photovoltaic devices demonstrate the potential use of such heterocyclic compounds in the development of new materials for solar energy conversion. These studies highlight the importance of heterocyclic compounds in advancing materials science, particularly in the field of renewable energy sources (Zhou et al., 2010).
Biological Activities
- Antimicrobial Activity : New heterocyclic compounds based on pyrazole and sulfonamide moieties have shown promising antimicrobial properties. Such research underscores the potential of heterocyclic compounds in the development of new antimicrobial agents, which is critical in the face of rising antibiotic resistance (Azab et al., 2013). Additionally, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety have been synthesized and evaluated for their antimicrobial properties, further highlighting the broad spectrum of biological activities associated with heterocyclic and sulfonamide compounds (Darwish et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of biologically active compounds and fluorophores .
Mode of Action
It’s known that similar compounds are synthesized by oxidative cyclization of the corresponding hydrazones with bromine in glacial acetic acid at room temperature .
Biochemical Pathways
Similar compounds have been used as intermediates in the synthesis of various biologically active compounds .
Result of Action
Similar compounds have been used in the synthesis of biologically active compounds and fluorophores , suggesting potential applications in biological and medical research.
Action Environment
Similar compounds have been synthesized at room temperature , suggesting that the synthesis process is relatively robust to environmental variations.
Future Directions
properties
IUPAC Name |
5-(5-bromothiophen-2-yl)sulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O2S2/c11-9-1-2-10(17-9)18(15,16)13-5-6-14-8(7-13)3-4-12-14/h1-4H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKCVURLVXHKJPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=N2)CN1S(=O)(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.